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Compound of Interest

Compound Name: Ethyl 3-methylpentanoate

Cat. No.: B1332351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-methylpentanoate is a versatile ester that contributes a vibrant and multifaceted fruity

character to fragrance compositions. Its olfactory profile, reminiscent of pineapple with natural

and tropical undertones, makes it a valuable ingredient for creating a wide range of scents.[1]

[2] This document provides detailed application notes, experimental protocols, and quantitative

data to guide researchers and perfumers in the effective use of Ethyl 3-methylpentanoate.

Olfactory Profile and Applications
Ethyl 3-methylpentanoate possesses a distinct fruity aroma, most notably characterized by

notes of pineapple.[1][2] Its scent is often described as natural and tropical, making it a popular

choice for imparting a fresh and juicy quality to fragrances.

Applications:

Fruity Fragrances: It is a key component in the creation of apple and pineapple accords, as

well as other fruit-forward fragrance profiles.[2]

Fine Fragrances: Perfumers utilize Ethyl 3-methylpentanoate to introduce complexity and a

sparkling top note to fine fragrance compositions.
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Personal Care Products: This ester is incorporated into the fragrance formulations of various

personal care items, including lotions, soaps, and shampoos, to provide a pleasant and fresh

scent.[3]

Quantitative Data
The following table summarizes key quantitative data for Ethyl 3-methylpentanoate, providing

a basis for its application in fragrance formulations.

Parameter Value Source

Recommended Usage Level
Up to 5.0% in the fragrance

concentrate
[2]

Odor Threshold

Data not available in the public

domain. A protocol for

determination is provided

below.

Flash Point 45 °C (113 °F) [2]

Boiling Point 155-156 °C [1]

Molecular Weight 144.21 g/mol [3]

Experimental Protocols
Protocol 1: Sensory Evaluation of Ethyl 3-
methylpentanoate
This protocol outlines a method for the sensory evaluation of Ethyl 3-methylpentanoate to

characterize its odor profile and intensity.

Objective: To systematically evaluate and describe the olfactory characteristics of Ethyl 3-
methylpentanoate.

Materials:

Ethyl 3-methylpentanoate (high purity)
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Ethanol (perfumer's grade, odorless)

Glass beakers and stirring rods

Volumetric flasks and pipettes

Odor-free smelling strips (blotters)

A panel of at least 5 trained sensory assessors

Controlled environment with neutral odor and adequate ventilation

Procedure:

Sample Preparation:

Prepare a 10% solution of Ethyl 3-methylpentanoate in ethanol.

Prepare further dilutions of 5% and 1% in ethanol to evaluate the odor at different

concentrations.

Evaluation:

Dip a smelling strip into each solution, ensuring the same depth and duration for each.

Present the coded, randomized smelling strips to the sensory panel.

Panelists should evaluate the odor at different time intervals: immediately after dipping

(top note), after 5 minutes (heart note), and after 30 minutes (dry-down).

Data Collection:

Panelists should describe the odor using a standardized fragrance vocabulary (e.g., fruity,

pineapple, sweet, green, waxy).

Panelists should rate the intensity of the odor on a scale from 1 (very weak) to 9 (very

strong).

Data Analysis:
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Compile the descriptions and intensity ratings from all panelists.

Analyze the data to create a comprehensive olfactory profile of Ethyl 3-
methylpentanoate at different concentrations and time points.

Protocol 2: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis
This protocol details the GC-MS analysis of a fragrance composition containing Ethyl 3-
methylpentanoate to quantify its concentration.

Objective: To identify and quantify Ethyl 3-methylpentanoate in a complex fragrance mixture.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-1 or equivalent)[4]

Helium carrier gas

Fragrance sample containing Ethyl 3-methylpentanoate

Ethyl 3-methylpentanoate standard (high purity)

Solvent (e.g., ethanol or hexane)

Autosampler vials and syringes

GC-MS Parameters:
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Parameter Setting

Injector Temperature 250 °C

Injection Mode Split (e.g., 50:1)

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Temperature Program
Initial 50 °C for 2 min, ramp at 5 °C/min to 250

°C, hold for 5 min

MS Transfer Line Temp 280 °C

Ion Source Temperature 230 °C

Mass Range 40-400 amu

Procedure:

Standard Preparation: Prepare a series of standard solutions of Ethyl 3-methylpentanoate
in the chosen solvent at known concentrations.

Sample Preparation: Dilute the fragrance sample in the same solvent to an appropriate

concentration for GC-MS analysis.

Analysis:

Inject the standard solutions to create a calibration curve.

Inject the diluted fragrance sample.

Data Analysis:

Identify the peak corresponding to Ethyl 3-methylpentanoate based on its retention time

and mass spectrum.

Quantify the concentration of Ethyl 3-methylpentanoate in the sample by comparing its

peak area to the calibration curve.

Protocol 3: Accelerated Stability Testing
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This protocol describes an accelerated stability test to evaluate the performance of Ethyl 3-
methylpentanoate in a finished fragrance product.[5][6]

Objective: To assess the stability of a fragrance formulation containing Ethyl 3-
methylpentanoate under stressed conditions.

Materials:

Finished fragrance product (e.g., an eau de toilette) containing Ethyl 3-methylpentanoate,

packaged in its final container.

Control sample of the same product stored at room temperature in the dark.

Temperature and humidity-controlled stability chambers.

UV light exposure chamber.

Procedure:

Sample Storage:

Place samples in a stability chamber at elevated temperature (e.g., 40°C) and controlled

humidity for a period of 1, 2, and 3 months.[5]

Expose samples to cycles of freezing and thawing (e.g., 24 hours at -10°C followed by 24

hours at 25°C) for several cycles.

Place samples in a UV light exposure chamber to simulate exposure to sunlight.

Evaluation:

At each time point, evaluate the samples for any changes in color, clarity, and odor

compared to the control sample.

Conduct sensory evaluation of the odor profile as described in Protocol 1.

Perform GC-MS analysis as described in Protocol 2 to quantify any degradation of Ethyl
3-methylpentanoate.
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Data Analysis:

Document any observed changes in the physical and olfactory properties of the fragrance.

Compare the concentration of Ethyl 3-methylpentanoate in the stressed samples to the

control to determine the extent of degradation.

Visualizations
The following diagrams illustrate key workflows related to the application of Ethyl 3-
methylpentanoate in fragrance compositions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1332351?utm_src=pdf-body
https://www.benchchem.com/product/b1332351?utm_src=pdf-body
https://www.benchchem.com/product/b1332351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concept & Brief

Formulation

Application & Testing

Finalization

Fragrance Concept
(e.g., Tropical Fruit)

Perfumer's Brief
(Target Audience, Cost)

Initial Formulation

Incorporate Ethyl
3-methylpentanoate

(e.g., for Pineapple Note)

Olfactory Evaluation
(Internal)

Formula Modification

Feedback

Application in Base
(e.g., Lotion, EDP)

Approved

Stability & Performance
Testing

Final Fragrance Oil

Pass

Click to download full resolution via product page

Caption: Fragrance Development Workflow.
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Caption: Sensory Evaluation Protocol.

Stress Conditions

Evaluation at Time Points (1, 2, 3 months)

Finished Fragrance
Product

Elevated Temperature
(40°C)

Freeze-Thaw Cycles
(-10°C / 25°C) UV Light Exposure

Physical Evaluation
(Color, Clarity)

Sensory Evaluation
(Odor Profile)

GC-MS Analysis
(Concentration)

Stability Report

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1332351?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332351?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Accelerated Stability Testing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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